Cas no 1361113-70-3 (5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride)

• Product Name: 5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride
• CAS No: 1361113-70-3
• MF: C₁₆H₂₀ClFN₄O
• MW: 338.807605743408
• MDL: MFCD21605822
• CID: 4696879
• Update Time: 2025-05-24

5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-N,N-dimethyl-4-(morpholin-2-yl)pyrimidin-2-amine hydrochloride
• [5-(4-Fluoro-phenyl)-4-morpholin-2-yl-pyrimidin-2-yl]-dimethyl-amine hydrochloride
• 5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride

• MDL： MFCD21605822
• Inchi： 1S/C16H19FN4O.ClH/c1-21(2)16-19-9-13(11-3-5-12(17)6-4-11)15(20-16)14-10-18-7-8-22-14;/h3-6,9,14,18H,7-8,10H2,1-2H3;1H
• InChI Key： ZADSMWGPUJJWJZ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1=CN=C(N(C)C)N=C1C1CNCCO1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 349
• Topological Polar Surface Area: 50.3

Additional information on 5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride

Introduction to 5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride (CAS No. 1361113-70-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially holding the key to novel therapeutic interventions. Among these, 5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride (CAS No. 1361113-70-3) stands out as a compound of significant interest due to its unique structural properties and promising biological activities. This introduction aims to provide a comprehensive overview of this compound, delving into its chemical characteristics, potential applications, and the latest research findings that underscore its importance in the field of medicinal chemistry.

The molecular structure of 5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride is characterized by a pyrimidine core, which is a common scaffold in many biologically active molecules. The presence of a 4-fluorophenyl group at the 5-position and a N,N-dimethyl substituent at the 2-position contributes to its distinct pharmacophoric features. Additionally, the morpholine ring at the 4-position introduces steric and electronic modifications that can influence its interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The 4-fluorophenyl moiety in this compound is particularly noteworthy, as fluorine atoms can modulate the electronic properties of adjacent aromatic rings, leading to more potent and selective interactions. This feature has been exploited in various drug molecules, where fluorine substitution has been shown to improve pharmacokinetic profiles and therapeutic efficacy.

The hydrochloride salt form of 5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and patient compliance. By forming a hydrochloride salt, the compound achieves better solubility in water-based solutions, which is advantageous for oral and intravenous administration.

Research into the biological activity of 5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride has revealed several promising avenues for therapeutic intervention. Studies have indicated that this compound exhibits inhibitory effects on various enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The pyrimidine core and its associated substituents are known to interact with ATP-binding sites in enzymes such as kinases, which are often overexpressed in tumor cells.

One of the most intriguing aspects of this compound is its potential as an inhibitor of tyrosine kinases, which are critical enzymes in signal transduction pathways that regulate cell growth and survival. Overactivation of tyrosine kinases is implicated in many cancers, making them attractive targets for therapeutic intervention. Preclinical studies have shown that derivatives of pyrimidine-based compounds can effectively inhibit tyrosine kinases, leading to reduced tumor proliferation and enhanced apoptosis.

The morpholine ring in the structure of 5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride also contributes to its biological activity by providing a hydrogen bonding network that can interact with polar residues in protein targets. This interaction can enhance binding affinity and selectivity, reducing off-target effects that are common in small molecule drugs. The ability to fine-tune these interactions through structural modifications makes this compound a valuable scaffold for further drug development.

In addition to its anti-cancer potential, this compound has shown promise in treating inflammatory diseases. Inflammatory processes are mediated by various signaling pathways that involve kinases and other enzymes. By inhibiting these pathways, 5-(4-Fluorophenyl)-N,N-dimethyl-4-morpholin-2-ylpyrimidin-2-amine;hydrochloride may help reduce inflammation and alleviate symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease.

The latest research also highlights the compound's potential application in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Studies have suggested that dysregulation of kinases and other enzymes contributes to the pathogenesis of these diseases. By modulating enzyme activity, 5-(4-Fluorophenyl)-N,N-dimethyl-N-morpholino-pyrimidinamide hydrochloride may help mitigate neuronal damage and slow disease progression.

The synthesis of 5-(4-Fluorophenyl)-N,N-dimethyl-N-morpholino-pyrimidinamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine core efficiently. These methods allow for modular synthesis, enabling chemists to easily modify the structure of the molecule for further optimization.

The pharmacokinetic properties of this compound have been extensively studied to understand how it behaves within the body after administration. Absorption, distribution, metabolism, excretion (ADME) studies have provided insights into its bioavailability, half-life, and potential side effects. These studies are crucial for determining optimal dosing regimens and formulation strategies that maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, 5-(4-Fluorophenyl)-N,N-dimethyl-N-morpholino-pyrimidinamide hydrochloride (CAS No. 1361113) represents a promising lead compound with significant potential in various therapeutic areas. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further development into novel drugs targeting cancer, inflammation, and neurodegenerative diseases. Continued research efforts are warranted to fully explore its therapeutic potential and bring new treatments to patients worldwide.